Cas no 104830-80-0 (N-[5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl]-4-nitrobenzamide)

N-[5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl]-4-nitrobenzamide is a synthetic organic compound featuring a 1,3,4-thiadiazole core substituted with a 4-chlorophenyl group and an amide linkage to a 4-nitrobenzoyl moiety. This structure confers potential utility in medicinal chemistry and agrochemical research due to its heterocyclic framework and electron-withdrawing substituents, which may enhance biological activity. The presence of the nitro and chloro groups suggests reactivity suitable for further derivatization or interaction with biological targets. Its well-defined molecular architecture makes it a candidate for studies involving enzyme inhibition or antimicrobial applications. The compound is typically characterized by spectroscopic methods (NMR, MS) and HPLC for purity verification.
N-[5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl]-4-nitrobenzamide structure
104830-80-0 structure
Product Name:N-[5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl]-4-nitrobenzamide
CAS No:104830-80-0
MF:C15H9ClN4O3S
MW:360.774960279465
CID:3571759
PubChem ID:4160976
Update Time:2025-10-29

N-[5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl]-4-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

    • Benzamide, N-[5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl]-4-nitro-
    • N-(5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl)-4-nitrobenzamide
    • N-[5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl]-4-nitrobenzamide
    • AB00667367-01
    • CCG-355562
    • F0326-0371
    • AKOS024575525
    • Oprea1_790858
    • 104830-80-0
    • Inchi: 1S/C15H9ClN4O3S/c16-11-5-1-10(2-6-11)14-18-19-15(24-14)17-13(21)9-3-7-12(8-4-9)20(22)23/h1-8H,(H,17,19,21)
    • InChI Key: FSGPGYRCYPBGJA-UHFFFAOYSA-N
    • SMILES: C(NC1=NN=C(C2=CC=C(Cl)C=C2)S1)(=O)C1=CC=C([N+]([O-])=O)C=C1

Computed Properties

  • Exact Mass: 360.0083890Da
  • Monoisotopic Mass: 360.0083890Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 462
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 129Ų

N-[5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl]-4-nitrobenzamide Pricemore >>

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